4-fluoro Pentedrone (hydrochloride)
Overview
Description
Pentedrone is a substituted cathinone that is structurally similar to methcathinone, a psychoactive stimulant that is a controlled substance in the United States and other countries. 4-fluoro Pentedrone is an analog of pentedrone that features a fluorine atom added at the 4 position of the phenyl ring. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Chemical Analysis and Characterization :
- Maheux and Copeland (2012) synthesized reference materials for buphedrone and pentedrone, including 4-fluoro Pentedrone, providing complete characterization using various analytical techniques like FTIR, FT-Raman, NMR, GC/MS, and ESI-HRMS (Maheux & Copeland, 2012).
- Westphal et al. (2012) discussed the mass spectrometric, nuclear magnetic resonance spectroscopic, and infrared spectroscopic data of designer drugs including pentedrone (Westphal et al., 2012).
Analytical Profiles and Derivatization :
- Molnár et al. (2016) developed a novel derivatization principle for quantitative analysis of cathinone-type synthetic drugs (CTSDs), including 4-fluoro Pentedrone, using GC/MS (Molnár et al., 2016).
- Alsenedi and Morrison (2017) compared six acylation reagents for their derivatization potential towards synthetic cathinones, including 4-fluoro Pentedrone, using gas chromatography-mass spectrometry (Alsenedi & Morrison, 2017).
Detection in Forensic Contexts :
- Elliott and Evans (2014) presented findings on the detection of new psychoactive substances, including 4-fluoro Pentedrone, in post-mortem and criminal casework (Elliott & Evans, 2014).
Regulatory and Legal Aspects :
- Several studies, such as the one by the Drug Enforcement Administration (2017), discuss the placement of synthetic cathinones, including 4-fluoro Pentedrone, into Schedule I of the Controlled Substances Act, highlighting the regulatory control over these substances (Drug Enforcement Administration, 2017).
properties
Product Name |
4-fluoro Pentedrone (hydrochloride) |
|---|---|
Molecular Formula |
C12H16FNO · HCl |
Molecular Weight |
245.7 |
InChI |
InChI=1S/C12H16FNO.ClH/c1-3-4-11(14-2)12(15)9-5-7-10(13)8-6-9;/h5-8,11,14H,3-4H2,1-2H3;1H |
InChI Key |
OJTBUGHPDKLLFO-UHFFFAOYSA-N |
SMILES |
O=C(C(NC)CCC)C1=CC=C(F)C=C1.Cl |
synonyms |
4-fluoro-α-methylamino-Valerophenone; 4-FPD |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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